Irinotecan Carboxylate Sodium Salt
Irinotecan Carboxylate Sodium Salt
Brand Name:
Vulcanchem
CAS No.:
1329502-92-2
VCID:
VC0027354
InChI:
InChI=1S/C33H40N4O7.Na/c1-3-22-23-16-21(44-32(42)36-14-10-20(11-15-36)35-12-6-5-7-13-35)8-9-27(23)34-29-24(22)18-37-28(29)17-26(25(19-38)30(37)39)33(43,4-2)31(40)41;/h8-9,16-17,20,38,43H,3-7,10-15,18-19H2,1-2H3,(H,40,41);/q;+1/p-1/t33-;/m0./s1
SMILES:
CCC1=C2C=C(C=CC2=NC3=C1CN4C3=CC(=C(C4=O)CO)C(CC)(C(=O)[O-])O)OC(=O)N5CCC(CC5)N6CCCCC6.[Na+]
Molecular Formula:
C33H39N4NaO7
Molecular Weight:
626.686
Irinotecan Carboxylate Sodium Salt
CAS No.: 1329502-92-2
Reference Standards
VCID: VC0027354
Molecular Formula: C33H39N4NaO7
Molecular Weight: 626.686
CAS No. | 1329502-92-2 |
---|---|
Product Name | Irinotecan Carboxylate Sodium Salt |
Molecular Formula | C33H39N4NaO7 |
Molecular Weight | 626.686 |
IUPAC Name | sodium;(2S)-2-[12-ethyl-8-(hydroxymethyl)-9-oxo-2-(4-piperidin-1-ylpiperidine-1-carbonyl)oxy-11H-indolizino[1,2-b]quinolin-7-yl]-2-hydroxybutanoate |
Standard InChI | InChI=1S/C33H40N4O7.Na/c1-3-22-23-16-21(44-32(42)36-14-10-20(11-15-36)35-12-6-5-7-13-35)8-9-27(23)34-29-24(22)18-37-28(29)17-26(25(19-38)30(37)39)33(43,4-2)31(40)41;/h8-9,16-17,20,38,43H,3-7,10-15,18-19H2,1-2H3,(H,40,41);/q;+1/p-1/t33-;/m0./s1 |
Standard InChIKey | DKZQEGIYKWOXLC-WAQYZQTGSA-M |
SMILES | CCC1=C2C=C(C=CC2=NC3=C1CN4C3=CC(=C(C4=O)CO)C(CC)(C(=O)[O-])O)OC(=O)N5CCC(CC5)N6CCCCC6.[Na+] |
Synonyms | (αS)-2-[([1,4’-Bipiperidin]-1’-ylcarbonyl)oxy]-α,12-diethyl-9,11-dihydro-α-hydroxy-8-(hydroxymethyl)-9-oxo-indolizino[1,2-b]quinoline-7-acetic Acid Sodium Salt; CPT 11 Carboxylic Acid Sodium Salt; |
Last Modified | Aug 20 2021 |
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